N-(5-((imidazo[1,2-a]pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[5-(imidazo[1,2-a]pyridin-2-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H12N6O2S2/c1-9-6-11(20-23-9)13(22)17-14-18-19-15(25-14)24-8-10-7-21-5-3-2-4-12(21)16-10/h2-7H,8H2,1H3,(H,17,18,22)
• InChI Key: HDXDMTMPVOOZSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NN=C(S2)SCC3=CN4C=CC=CC4=N3
• Molecular Formula: C15H12N6O2S2
• Molecular Weight: 372.4 g/mol

Description

The compound “N-(5-((imidazo[1,2-a]pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-3-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including an imidazo[1,2-a]pyridine ring, a thiadiazole ring, and an isoxazole ring.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been reported in the literature. A common method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. Another method involves a CuI-catalyzed aerobic oxidative synthesis from 2-aminopyridines and acetophenones.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple ring structures and functional groups. Detailed structural analysis would require techniques such as X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex and varied, depending on the specific conditions and reagents used. Some potential reactions could involve the various functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Detailed analysis would require experimental data or computational modeling.

Scientific Research Applications

Pharmaceutical Research

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Drug Development

Imidazo[1,2-a]pyridine derivatives have been used in the development of several commercial drugs. .

Optoelectronic Devices

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Sensors

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Confocal Microscopy and Imaging

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Catalysts

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Future Directions

Future research could focus on further elucidating the synthesis, structure, reactivity, and biological activity of this compound. This could include developing more efficient synthesis methods, studying its interactions with biological targets, and exploring its potential applications in medicine or other fields.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .

Mode of Action

It’s known that imidazo[1,2-a]pyridines have diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . They have also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .

Biochemical Pathways

Given the wide range of bioactivities associated with imidazo[1,2-a]pyridines , it can be inferred that multiple biochemical pathways might be affected.

Pharmacokinetics

The synthesis of imidazo[1,2-a]pyridines has been reported to be reasonably fast, very clean, high yielding, simple workup, and environmentally benign , which might influence its pharmacokinetic properties.

Result of Action

Given the wide range of bioactivities associated with imidazo[1,2-a]pyridines , it can be inferred that the compound might have diverse molecular and cellular effects.

Action Environment

The synthesis of imidazo[1,2-a]pyridines has been reported to be environmentally benign , suggesting that environmental factors might have been considered during its synthesis.